Cas no 756761-22-5 (1,2-Benzisoxazole-3-methanamine,7-methyl-(9CI))

• Product Name: 1,2-Benzisoxazole-3-methanamine,7-methyl-(9CI)
• CAS No: 756761-22-5
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 549134
• Update Time: 2023-11-18

1,2-Benzisoxazole-3-methanamine,7-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-methanamine,7-methyl-
• 1,2-Benzisoxazole-3-methanamine,7-methyl-(9CI)
• (7-methylbenzo[d]isoxazol-3-yl)methanamine
• CID 119092655
• (7-methyl-1,2-benzoxazol-3-yl)methanamine
• 1,2-Benzisoxazole-3-methanamine, 7-methyl-

• Inchi： 1S/C9H10N2O/c1-6-3-2-4-7-8(5-10)11-12-9(6)7/h2-4H,5,10H2,1H3
• InChI Key： RBBGRTKVFCGFNI-UHFFFAOYSA-N
• SMILES： O1C2C(C)=CC=CC=2C(CN)=N1

Computed Properties

• Exact Mass: 162.079
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52